Cas no 898053-51-5 (5-methyl-1-(2-methylphenyl)methyl-3-nitro-1H-pyrazole)
5-Methyl-1-(2-methylphenyl)methyl-3-nitro-1H-pyrazole is a nitro-substituted pyrazole derivative with a methylphenylmethyl group at the N1 position. This compound is of interest in synthetic organic chemistry due to its structural features, which include a nitro group at the 3-position and a sterically influenced aromatic substitution pattern. The presence of the nitro group enhances reactivity in further functionalization, making it a potential intermediate for pharmaceuticals, agrochemicals, or materials science applications. Its stability under standard conditions and well-defined reactivity profile facilitate controlled synthetic modifications. The compound’s molecular architecture may also lend itself to studies in heterocyclic chemistry and ligand design.
898053-51-5 structure
Product Name:5-methyl-1-(2-methylphenyl)methyl-3-nitro-1H-pyrazole
CAS No:898053-51-5
MF:C12H13N3O2
MW:231.250522375107
MDL:MFCD04970019
CID:3059452
PubChem ID:7017736
Update Time:2025-10-19
5-methyl-1-(2-methylphenyl)methyl-3-nitro-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 5-Methyl-1-(2-methyl-benzyl)-3-nitro-1H-pyrazole
- 5-methyl-1-(2-methylphenyl)methyl-3-nitro-1H-pyrazole
- BBL039376
- 5-methyl-1-[(2-methylphenyl)methyl]-3-nitro-1H-pyrazole
- 5-methyl-1-[(2-methylphenyl)methyl]-3-nitropyrazole
- AKOS015922050
- EN300-229752
- AKOS000310719
- 5-methyl-1-(2-methylbenzyl)-3-nitro-1H-pyrazole
- 898053-51-5
- CS-0281930
- STK313395
-
- MDL: MFCD04970019
- Inchi: 1S/C12H13N3O2/c1-9-5-3-4-6-11(9)8-14-10(2)7-12(13-14)15(16)17/h3-7H,8H2,1-2H3
- InChI Key: HHNLXDQLUQGGJY-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=C(C)N(CC2C=CC=CC=2C)N=1)=O
Computed Properties
- Exact Mass: 231.100776666Da
- Monoisotopic Mass: 231.100776666Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 63.6Ų
5-methyl-1-(2-methylphenyl)methyl-3-nitro-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB551234-100 mg |
5-Methyl-1-(2-methylbenzyl)-3-nitro-1H-pyrazole; . |
898053-51-5 | 100MG |
€220.50 | 2022-03-01 | ||
| abcr | AB551234-250 mg |
5-Methyl-1-(2-methylbenzyl)-3-nitro-1H-pyrazole; . |
898053-51-5 | 250MG |
€257.30 | 2022-03-01 | ||
| abcr | AB551234-1 g |
5-Methyl-1-(2-methylbenzyl)-3-nitro-1H-pyrazole; . |
898053-51-5 | 1g |
€442.40 | 2022-03-01 | ||
| abcr | AB551234-5 g |
5-Methyl-1-(2-methylbenzyl)-3-nitro-1H-pyrazole; . |
898053-51-5 | 5g |
€1,082.80 | 2022-03-01 | ||
| Enamine | EN300-229752-0.05g |
5-methyl-1-[(2-methylphenyl)methyl]-3-nitro-1H-pyrazole |
898053-51-5 | 95% | 0.05g |
$89.0 | 2024-06-20 | |
| Enamine | EN300-229752-0.1g |
5-methyl-1-[(2-methylphenyl)methyl]-3-nitro-1H-pyrazole |
898053-51-5 | 95% | 0.1g |
$132.0 | 2024-06-20 | |
| Enamine | EN300-229752-0.25g |
5-methyl-1-[(2-methylphenyl)methyl]-3-nitro-1H-pyrazole |
898053-51-5 | 95% | 0.25g |
$189.0 | 2024-06-20 | |
| Enamine | EN300-229752-0.5g |
5-methyl-1-[(2-methylphenyl)methyl]-3-nitro-1H-pyrazole |
898053-51-5 | 95% | 0.5g |
$297.0 | 2024-06-20 | |
| Enamine | EN300-229752-1.0g |
5-methyl-1-[(2-methylphenyl)methyl]-3-nitro-1H-pyrazole |
898053-51-5 | 95% | 1.0g |
$381.0 | 2024-06-20 | |
| Enamine | EN300-229752-2.5g |
5-methyl-1-[(2-methylphenyl)methyl]-3-nitro-1H-pyrazole |
898053-51-5 | 95% | 2.5g |
$628.0 | 2024-06-20 |
5-methyl-1-(2-methylphenyl)methyl-3-nitro-1H-pyrazole Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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